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Compound of Interest

Compound Name:
Methyl O-tert-butyl-L-tyrosinate

hydrochloride

Cat. No.: B555297 Get Quote

An In-depth Technical Guide to Methyl O-tert-
butyl-L-tyrosinate hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl O-tert-butyl-L-tyrosinate
hydrochloride, a critical building block in modern peptide synthesis and drug discovery,

particularly in the realm of neuroscience. This document details its chemical properties,

applications, and protocols for its use, offering valuable insights for professionals in the field.

Core Compound Data
Methyl O-tert-butyl-L-tyrosinate hydrochloride is a derivative of the amino acid L-tyrosine,

featuring a methyl ester at the C-terminus and a tert-butyl ether protecting the phenolic

hydroxyl group. These modifications enhance its solubility and stability, making it an ideal

reagent for solid-phase peptide synthesis (SPPS).[1] The hydrochloride salt form improves its

handling and storage characteristics.

A summary of its key quantitative data is presented below for easy reference.
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Property Value Reference

CAS Number 51482-39-4 [1]

Molecular Weight 287.8 g/mol [1]

Molecular Formula C₁₄H₂₁NO₃·HCl [1]

Appearance White to off-white powder [1]

Purity ≥ 99% (HPLC) [1]

Melting Point 146 - 148 °C [1]

Optical Rotation [α]²⁰/D = 39 ± 2° (c=1 in DMF) [1]

Storage Conditions 0 - 8 °C [1]

Applications in Research and Development
The primary application of Methyl O-tert-butyl-L-tyrosinate hydrochloride lies in its role as a

protected amino acid for Solid-Phase Peptide Synthesis (SPPS). The tert-butyl group on the

tyrosine side chain prevents unwanted side reactions during the peptide chain elongation

process.[2] This protection is crucial for maintaining the integrity of the final peptide product.

This compound is particularly valuable in the Fmoc/t-Bu peptide synthesis strategy. The tert-

butyl ether is stable to the basic conditions used for the removal of the Fmoc protecting group

from the N-terminus but is readily cleaved under the strongly acidic conditions of the final

cleavage from the solid support.[2][3]

Furthermore, its use as a building block extends to the development of pharmaceuticals,

especially those targeting neurological disorders.[1] Peptides containing modified tyrosine

residues are being investigated for their ability to cross the blood-brain barrier and modulate

signaling pathways within the central nervous system.[4]

Experimental Protocols
Synthesis of Methyl O-tert-butyl-L-tyrosinate
hydrochloride
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While this compound is commercially available, understanding its synthesis can be valuable. A

general multi-step synthetic approach is outlined below, adapted from related procedures.[5][6]
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Step 1: Esterification

Step 2: N-Protection

Step 3: O-tert-butylation

Step 4: N-Deprotection

L-Tyrosine

L-Tyrosine methyl ester hydrochloride

 Reflux

Methanol (MeOH)
Thionyl Chloride (SOCl₂)

L-Tyrosine methyl ester hydrochloride

N-Z-L-Tyrosine methyl ester

 aq. Ethyl Acetate

Benzyl Chloroformate (Z-Cl)
Base (e.g., Na₂CO₃)

N-Z-L-Tyrosine methyl ester

N-Z-O-tert-butyl-L-tyrosinate methyl ester

 Dichloromethane (DCM)

Isobutene
Sulfuric Acid (H₂SO₄)

N-Z-O-tert-butyl-L-tyrosinate methyl ester

Methyl O-tert-butyl-L-tyrosinate hydrochloride

 Hydrogenolysis followed by HCl workup

Hydrogen (H₂)
Palladium on Carbon (Pd/C)
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Resin with growing peptide chain
(N-terminus Fmoc-protected)

Fmoc Deprotection
(20% Piperidine in DMF)

Wash (DMF)

Coupling

Wash (DMF)

Fmoc-Tyr(tBu)-OH Coupling Reagents
(e.g., HBTU, DIPEA)

Proceed to next cycle or
Final Cleavage
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Cell Membrane

Cytoplasm

Receptor Tyrosine Kinase (RTK)

Phosphorylated Receptor
(pY)

 Dimerization &
 Autophosphorylation

Ligand

 Binds

ATP

ADP SH2 Domain Protein

 Recruits

Downstream Signaling Cascade
(e.g., MAPK, PI3K/Akt)

 Activates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl O-tert-butyl-L-tyrosinate hydrochloride CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-l-tyrosinate-
hydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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